Cas no 1804874-70-1 (Ethyl 4-bromo-5-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 4-bromo-5-(trifluoromethyl)nicotinate
• CAS No: 1804874-70-1
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4902100
• Update Time: 2025-06-11

Ethyl 4-bromo-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H7BrF3NO2/c1-2-16-8(15)5-3-14-4-6(7(5)10)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： YUYNUJVDSAIUQZ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-5-(trifluoromethyl)nicotinate

Ethyl 4-bromo-5-(trifluoromethyl)nicotinate (CAS No. 1804874-70-1): A Comprehensive Overview

Ethyl 4-bromo-5-(trifluoromethyl)nicotinate (CAS No. 1804874-70-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural features, including a bromine substituent at the 4-position and a trifluoromethyl group at the 5-position of the nicotinic acid moiety, exhibits intriguing chemical and biological properties. The presence of these electron-withdrawing groups enhances its reactivity and makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>Ethyl 4-bromo-5-(trifluoromethyl)nicotinate molecule belongs to the class of nicotinate derivatives, which are known for their diverse biological activities. Nicotinic acid derivatives have been extensively studied for their potential applications in cardiovascular health, inflammation modulation, and neuroprotection. The specific substitution pattern in Ethyl 4-bromo-5-(trifluoromethyl)nicotinate imparts distinct electronic and steric properties, making it a versatile building block for drug discovery efforts.

In recent years, there has been a growing interest in the development of novel compounds that can modulate enzyme activity and cellular signaling pathways. The< strong>trifluoromethyl group, in particular, is a well-known pharmacophore that enhances metabolic stability and binding affinity. This feature has been exploited in the design of drugs targeting various diseases, including cancer and infectious disorders. The bromine substituent at the 4-position further contributes to the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The synthesis of< strong>Ethyl 4-bromo-5-(trifluoromethyl)nicotinate involves multi-step organic transformations that highlight the compound's synthetic utility. Typically, the synthesis begins with the bromination of nicotinic acid or its derivatives, followed by trifluoromethylation using appropriate reagents such as trifluoromethyl iodide or copper-mediated processes. The final step often involves esterification to introduce the ethyl group, yielding the desired product with high purity and yield.

One of the most compelling aspects of< strong>Ethyl 4-bromo-5-(trifluoromethyl)nicotinate is its potential as a scaffold for developing new therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced efficacy and reduced side effects. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes implicated in metabolic disorders and inflammation. The< strong>bromine and< strong>trifluoromethyl groups serve as handles for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening.

The pharmacological profile of< strong>Ethyl 4-bromo-5-(trifluoromethyl)nicotinate has been explored in several preclinical studies. These investigations have revealed promising results regarding its ability to modulate key biological pathways. For example, research indicates that this compound may interfere with signaling cascades involved in cell proliferation and survival, making it a potential candidate for anticancer therapy. Additionally, its anti-inflammatory properties have been attributed to its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in mediating inflammatory responses.

The< strong>Ethyl 4-bromo-5-(trifluoromethyl)nicotinate molecule also holds promise in the field of neurobiology. Nicotinic acid derivatives are known to interact with nicotinic acetylcholine receptors (nAChRs), which play a crucial role in neurotransmission and cognitive function. By fine-tuning the substitution pattern on the nicotinic acid backbone, researchers aim to develop selective agonists or antagonists that can be used to treat neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, Ethyl 4-bromo-5-(trifluoromethyl)nicotinate (CAS No. 1804874-70-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing novel bioactive molecules. The ongoing studies into its pharmacological properties highlight its importance as a scaffold for developing drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry endeavors.